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Compound of Interest

Compound Name: Diethyl (cyanomethyl)phosphonate

Cat. No.: B131007

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Diethyl (cyanomethyl)phosphonate (CAS No. 2537-48-6). The information presented is
intended to support research, development, and quality control activities involving this versatile
reagent. This document includes a summary of key quantitative data, detailed experimental
protocols for property determination, and a logical workflow diagram.

Core Physical Properties

Diethyl (cyanomethyl)phosphonate is a colorless to light yellow liquid that serves as a crucial
reagent in various organic syntheses, most notably in the Horner-Wadsworth-Emmons reaction
for the formation of a,B-unsaturated nitriles.[1][2] A thorough understanding of its physical
properties is essential for its proper handling, application, and for the optimization of reaction
conditions.

Data Presentation

The following table summarizes the key physical properties of Diethyl
(cyanomethyl)phosphonate, compiled from various chemical suppliers and databases.
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Physical Property Value Notes

Molecular Formula C6H12NO3P [3]

Molecular Weight 177.14 g/mol [3][4]
Clear colorless to light yellow

Appearance o [1][5]
liquid

Density 1.095 g/mL at 25 °C [11[31[6]

Boiling Point 101-102 °C at 0.4 mmHg [1][3]I5]

Refractive Index

n20/D 1.434

[1]3][6]

Miscible with water,

chloroform, tetrahydrofuran,

Solubility ethyl acetate, and methylene [1][6]
chloride. Slightly soluble in
methanol.

Flash Point > 112 °C (> 233.6 °F) [5]

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the

key physical properties of liquid compounds like Diethyl (cyanomethyl)phosphonate. These

protocols are based on standard laboratory practices.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. For small sample volumes, a micro-boiling point determination method is

suitable.[5][7]

Apparatus:

o Small test tube (e.g., 10 x 75 mm)

o Capillary tube (sealed at one end)
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e Thermometer

¢ Heating apparatus (e.g., oil bath or heating block)

e Rubber band or wire for attaching the test tube to the thermometer
Procedure:

« A small amount of Diethyl (cyanomethyl)phosphonate (a few drops) is placed into the
small test tube.

o Acapillary tube, sealed at one end, is placed inside the test tube with the open end down.
e The test tube is attached to a thermometer.
e The assembly is placed in a heating bath.

e The bath is heated slowly. As the temperature rises, a stream of bubbles will emerge from
the capillary tube.

e The heating is discontinued, and the bath is allowed to cool slowly.

e The temperature at which the liquid is drawn into the capillary tube is recorded as the boiling
point.[5]

Determination of Density

The density of a substance is its mass per unit volume. For a liquid, this can be determined
using a pycnometer or by direct mass and volume measurements.

Apparatus:

e Pycnometer (a glass flask with a precise volume)
e Analytical balance

e Thermometer

o Water bath (for temperature control)
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Procedure:
e The empty pycnometer is cleaned, dried, and its mass is accurately determined.

o The pycnometer is filled with Diethyl (cyanomethyl)phosphonate, ensuring no air bubbles
are trapped.

o The filled pycnometer is placed in a water bath to bring it to a specific temperature (e.g., 25
°C).

e The pycnometer is removed from the bath, wiped dry, and its mass is determined.

e The mass of the Diethyl (cyanomethyl)phosphonate is calculated by subtracting the mass
of the empty pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pychometer.[8]

Determination of Refractive Index

The refractive index of a material is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and can be used to
identify and assess its purity. An Abbe refractometer is commonly used for this measurement.
[91[10]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Soft tissue paper

Procedure:
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» The refractometer is calibrated using a standard of known refractive index.
e The prism of the refractometer is cleaned and dried.
o Afew drops of Diethyl (cyanomethyl)phosphonate are placed on the prism.

e The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(e.g., 20 °C) by circulating water from the constant temperature bath.

e The light source is positioned, and the eyepiece is adjusted until the crosshairs are in focus.

e The handwheel is turned to bring the dividing line between the light and dark fields into the
center of the crosshairs.

e The refractive index is read from the scale.[10]

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. A qualitative
assessment of solubility can be performed through direct observation.[11][12]

Apparatus:

e Small test tubes

e Vortex mixer or shaker

o Graduated pipettes or droppers
Procedure:

e Asmall, measured volume (e.g., 1 mL) of the solvent (e.g., water, chloroform, methanol) is
placed in a test tube.

e Asmall, measured volume (e.g., 0.1 mL) of Diethyl (cyanomethyl)phosphonate is added
to the test tube.

» The mixture is agitated vigorously using a vortex mixer or by shaking.
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* The mixture is visually inspected for homogeneity. If the liquid forms a single, clear phase, it
is considered miscible or soluble. If two distinct layers are present, or if the mixture is cloudy,
it is considered immiscible or insoluble.

e The process can be repeated with different ratios of solute to solvent to determine the extent
of solubility.

Mandatory Visualization

The following diagram illustrates the logical workflow for the determination of the physical
properties of Diethyl (cyanomethyl)phosphonate.

Workflow for Physical Property Determination of Diethyl (cyanomethyl)phosphonate
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Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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